Cas no 1340519-61-0 (6-(thiophen-3-yl)hexan-2-one)

• Product Name: 6-(thiophen-3-yl)hexan-2-one
• CAS No: 1340519-61-0
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6591813
• PubChem ID: 64522138
• Update Time: 2024-01-15

6-(thiophen-3-yl)hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(thiophen-3-yl)hexan-2-one
• 1340519-61-0
• AKOS013846834
• EN300-1839464

• Inchi： 1S/C10H14OS/c1-9(11)4-2-3-5-10-6-7-12-8-10/h6-8H,2-5H2,1H3
• InChI Key： AMRGHLODSQEHHO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCC(C)=O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds